4-(((4-Chlorobenzyl)sulfanyl)methyl)-6-((4-chlorophenyl)sulfanyl)-2-phenylpyrimidine
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Description
4-(((4-Chlorobenzyl)sulfanyl)methyl)-6-((4-chlorophenyl)sulfanyl)-2-phenylpyrimidine is a useful research compound. Its molecular formula is C24H18Cl2N2S2 and its molecular weight is 469.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Crystal Structure
- Synthesis and Cytotoxic Activity : 4-(((4-Chlorobenzyl)sulfanyl)methyl)-6-((4-chlorophenyl)sulfanyl)-2-phenylpyrimidine is synthesized as part of a study on novel 4-thiopyrimidine derivatives. These derivatives show varying cytotoxic activities against various human cell lines, including cancer cells like HeLa and K562, and normal cells like Human umbilical vein endothelial cells (HUVEC) (Stolarczyk et al., 2018).
Spectroscopic Analysis
- Vibrational Spectroscopy and Computational Analysis : This compound has been studied using vibrational spectroscopic techniques like Raman and Fourier transform infrared spectroscopy. Computational approaches like density functional theory have been utilized to analyze its molecular structure and interactions (Jenepha Mary et al., 2022).
Antimicrobial and Antiviral Activities
- Antitubercular Evaluation : Derivatives of this compound have been synthesized and evaluated for their potential as antitubercular agents. One such derivative showed notable inhibition of Mycobacterium tuberculosis, suggesting potential applications in treating tuberculosis (Manikannan et al., 2010).
- Antiviral Activity : Derivatives of this compound have been studied for their potential antiviral activities, particularly against herpes viruses and retroviruses like HIV (Holý et al., 2002).
Optical and Electronic Properties
- Nonlinear Optical Analysis : The nonlinear optical (NLO) properties of derivatives of this compound have been investigated, revealing their potential in optoelectronic and high-tech applications (Hussain et al., 2020).
Anticancer Research
- Antitumor Activity : Several derivatives of this compound have been synthesized and evaluated for their antitumor activity against various human cancer cell lines. Some derivatives displayed potent anticancer activity, comparable to standard chemotherapy drugs (Hafez & El-Gazzar, 2017).
Properties
IUPAC Name |
4-[(4-chlorophenyl)methylsulfanylmethyl]-6-(4-chlorophenyl)sulfanyl-2-phenylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18Cl2N2S2/c25-19-8-6-17(7-9-19)15-29-16-21-14-23(30-22-12-10-20(26)11-13-22)28-24(27-21)18-4-2-1-3-5-18/h1-14H,15-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQHYUKXXNZTILZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CC(=N2)SC3=CC=C(C=C3)Cl)CSCC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18Cl2N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.